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Compound of Interest

Compound Name: Atrazine

Cat. No.: B1667683 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring a safe and compliant laboratory environment.

Atrazine, a widely used herbicide, requires specific disposal procedures due to its potential

environmental impact. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to facilitate the proper handling of

atrazine waste in a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, it is crucial to adhere to standard laboratory

safety protocols. This includes wearing appropriate personal protective equipment (PPE), such

as chemical-resistant gloves, safety goggles, and a lab coat.[1] All handling of atrazine and its

waste should be conducted in a well-ventilated area or under a fume hood to minimize

inhalation exposure.[2][3]

Atrazine Waste Classification
According to the U.S. Environmental Protection Agency (EPA) Resource Conservation and

Recovery Act (RCRA) listings, atrazine is not classified as a hazardous waste.[4] However, it is

designated as a "Restricted Use Pesticide" (RUP), meaning only certified applicators can

purchase or use it for agricultural and other specified purposes.[4][5] For laboratory purposes, it

is essential to treat all atrazine-containing waste as potentially hazardous and to consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.[6]

[7][8] State and local regulations may be more stringent than federal requirements.[9]
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Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedures for the safe disposal of atrazine
from a laboratory setting.

Waste Identification and Segregation:

Treat all materials contaminated with atrazine, including pure compounds, solutions, and

contaminated labware (e.g., pipette tips, gloves), as atrazine waste.

Segregate atrazine waste from other chemical waste streams to prevent incompatible

reactions.[10] Maintain separate, clearly labeled waste containers for solids and liquids.[8]

Proper Waste Containment:

Use chemically compatible, leak-proof containers with secure lids for all atrazine waste.[8]

[10]

Immediately label all waste containers with "Hazardous Waste," the full chemical name

"Atrazine," and list all components of a mixture with their estimated percentages.[8]

Storage in a Satellite Accumulation Area (SAA):

Store sealed and labeled waste containers in a designated SAA within the laboratory, at or

near the point of generation.[8][10]

All liquid waste containers must be placed in secondary containment to contain potential

leaks.[8]

Disposal Methods:

Consult EHS: Your institution's EHS department is the primary resource for waste

disposal. Contact them to schedule a pickup for your atrazine waste.[8] They will ensure

disposal is conducted in accordance with all applicable regulations.

Chemical Degradation (for wettable powders): A recommended method for atrazine
wettable powders involves reacting them with a sufficient amount of 10% (weight/volume)
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aqueous sodium hydroxide to ensure a pH of >14.[4] This should only be performed by

trained personnel following a specific, approved protocol.

Incineration: For small quantities of atrazine waste, incineration in a polyethylene bag may

be a suitable option, as it can decompose 99% of the atrazine.[4] Larger quantities would

necessitate the use of a caustic wet scrubber to manage combustion byproducts.[4] This

method should be managed by a certified waste disposal facility.

Wet Oxidation: Atrazine can be completely degraded by wet oxidation.[4] This is a

specialized process and should be handled by a professional waste disposal service.

Spill Management:

In the event of a spill, immediately control the source and contain the spill to prevent it

from spreading.[1]

Cover the spill with an absorbent material, place it into a compatible disposal container,

and seal it.[1]

Scrub the spill area with a hard water detergent.[1]

Do not wash spills into the sewer system.[6]

Quantitative Data Summary
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Parameter Value/Recommendation Source

Chemical Degradation pH >14 [4]

Sodium Hydroxide

Concentration

10% (weight/volume) aqueous

solution
[4]

Incineration Decomposition

Rate
99% [4]

Occupational Exposure Limit

(OSHA)

5 mg/m³ of workroom air for an

8-hour workday
[5]

Occupational Exposure Limit

(NIOSH)

5 mg/m³ of workroom air

during a 10-hour shift
[5]

Maximum Drinking Water

Contaminant Level (EPA)
3 µg/L [5]
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Caption: A workflow diagram illustrating the key stages of atrazine waste disposal in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. kernred.co.kern.ca.us [kernred.co.kern.ca.us]

2. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

3. Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager
[labmanager.com]

4. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for
Atrazine - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. Atrazine | Public Health Statement | ATSDR [wwwn.cdc.gov]

6. nj.gov [nj.gov]

7. cdms.net [cdms.net]

8. benchchem.com [benchchem.com]

9. Disposal of Pesticides [npic.orst.edu]

10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Safeguarding Your Laboratory: A Step-by-Step Guide to
Atrazine Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667683#atrazine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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